Ethyl 2-methyl-4-(2-methylphenyl)-1,3-thiazole-5-carboxylate

• CAS No.: 936128-25-5
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol
• IUPAC Name: ethyl 2-methyl-4-(2-methylphenyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H15NO2S/c1-4-17-14(16)13-12(15-10(3)18-13)11-8-6-5-7-9(11)2/h5-8H,4H2,1-3H3
• InChI Key: XEYFXPOQEFQTDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)C)C2=CC=CC=C2C

Description

Ethyl 2-methyl-4-(2-methylphenyl)-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C14H15NO2S and its molecular weight is 261.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A stirred mixture of 2-bromo-3-oxo-3-o-tolyl-propionic acid ethyl ester (2.74 g, 9.60 mmol, 1.0 equiv) and thioacetamide (0.76 g, 10.1 mmol, 1.05 equiv) in ethanol (30 mL) was heated to reflux for 4 hours. The cooled mixture was filtered and concentrated under vacuum. The residue was partitioned between ethyl acetate and water and the organic phase was separated and then washed with saturated aqueous sodium chloride solution. The collected organic was dried over magnesium sulphate, filtered, and concentrated under vacuum. The resultant residue was purified by flash column chromatography on silica gel (gradient: 0 to 20% ethyl acetate in pentane) to afford 0.84 g (34%) of 2-methyl-4-o-tolyl-thiazole-5-carboxylic acid ethyl ester as an oil. LCMS (ESI) m+H=261.9; 1H NMR (400 MHz, CDCl3) δ: 7.31-7.18 (m, 4H), 4.16 (q, 2H), 2.76 (s, 3H), 2.18 (s, 3H), 1.14 (t, 3H).